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Introduction
AV123 is a non-cytotoxic inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), a critical

mediator of necroptotic cell death.[1][2] With an IC50 of 12.12 μM for RIPK1, AV123 selectively

blocks TNF-α-induced necroptosis (EC50 of 1.7 μM) without affecting apoptotic pathways.[1][2]

This targeted activity makes AV123 a valuable tool for investigating necrotic chronic conditions,

including ischemia-reperfusion injury, inflammatory disorders, and neurodegenerative diseases.

[1][2] This guide provides a comprehensive overview of sourcing, characterization, and

experimental application of research-grade AV123.

Sourcing and Compound Specifications
Procuring high-purity, well-characterized AV123 is fundamental for reproducible experimental

outcomes. Researchers should source from reputable suppliers that provide a detailed

Certificate of Analysis (CoA).

Table 1: Recommended Suppliers for Research-Grade AV123

Supplier Catalog Number Purity Specification Formulation

MedChem Express HY-151369 ≥99.60% (HPLC) Crystalline Solid

BioCat T60316 ≥98.0% (HPLC) Crystalline Solid
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Table 2: Physicochemical Properties of AV123

Property Value Reference

CAS Number 233605-81-7 [1][2]

Molecular Formula C₁₁H₁₄N₄O₂ [1][2]

Molecular Weight 234.25 g/mol [1][2]

Purity (Typical) >99% [2]

Biological Activity and Data
AV123's primary mechanism of action is the inhibition of RIPK1, which prevents the

downstream signaling cascade leading to necroptosis.

Table 3: In Vitro Biological Activity of AV123

Target/Assay Metric Value Description

RIPK1 Kinase Assay IC₅₀ 12.12 μM

Concentration for 50%

inhibition of RIPK1

enzymatic activity.[1]

[2]

TNF-α-induced

Necroptosis
EC₅₀ 1.7 μM

Concentration for 50%

effective protection

against necroptotic

cell death.[1][2]

Experimental Protocols
Detailed and consistent protocols are essential for reliable results. The following are standard

methodologies for the characterization and use of AV123 in a research setting.

4.1 Preparation of Stock Solutions

Objective: To prepare a high-concentration stock solution of AV123 for serial dilution.
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Materials:

AV123 powder

Anhydrous DMSO (Dimethyl Sulfoxide)

Sterile, amber microcentrifuge tubes

Calibrated precision balance and micropipettes

Procedure:

1. Equilibrate the AV123 vial to room temperature for at least 15 minutes before opening to

prevent condensation.

2. Weigh the desired amount of AV123 powder using a precision balance in a chemical fume

hood.

3. Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10

mM. For example, to make a 10 mM stock from 1 mg of AV123 (MW: 234.25), add 42.69

µL of DMSO.

4. Vortex thoroughly for 2-3 minutes until the compound is fully dissolved. Gentle warming in

a 37°C water bath can aid dissolution.

5. Aliquot the stock solution into smaller volumes in amber tubes to minimize freeze-thaw

cycles.

6. Store aliquots at -20°C for short-term (1-2 months) or -80°C for long-term storage.

4.2 In Vitro Necroptosis Inhibition Assay

Objective: To determine the EC₅₀ of AV123 in a cell-based TNF-α-induced necroptosis

model.

Materials:

HT-29 or other suitable cell line
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Complete cell culture medium (e.g., DMEM + 10% FBS)

Recombinant human TNF-α

Smac mimetic (e.g., birinapant)

Caspase inhibitor (e.g., z-VAD-fmk)

AV123 stock solution

Cell viability reagent (e.g., CellTiter-Glo®)

96-well, clear-bottom, white-walled plates

Procedure:

1. Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

2. Prepare a serial dilution of AV123 in culture medium, ranging from 100 µM to 0.01 µM.

3. Pre-treat the cells with the AV123 dilutions for 1 hour. Include a vehicle control (DMSO).

4. Induce necroptosis by adding a cocktail of TNF-α (e.g., 20 ng/mL), Smac mimetic (e.g.,

100 nM), and z-VAD-fmk (e.g., 20 µM).

5. Incubate the plate for 24 hours at 37°C, 5% CO₂.

6. Measure cell viability using a luminescent or fluorescent assay according to the

manufacturer's instructions.

7. Normalize the data to the vehicle control (0% inhibition) and a "no-treatment" control

(100% viability).

8. Calculate the EC₅₀ value by fitting the data to a four-parameter logistic curve using

appropriate software (e.g., GraphPad Prism).

Visualized Pathways and Workflows
5.1 AV123 Mechanism of Action: RIPK1 Inhibition
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The diagram below illustrates the signaling pathway of TNF-α-induced necroptosis and the

point of intervention for AV123. Upon TNF-α binding to its receptor (TNFR1), a signaling

complex forms, leading to the activation of RIPK1. AV123 directly inhibits the kinase activity of

RIPK1, preventing the subsequent phosphorylation of MLKL and the ultimate disruption of the

plasma membrane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12411749?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

